Cas no 66719-32-2 (1-Octanol,4,5-dimethyl-)

• Product Name: 1-Octanol,4,5-dimethyl-
• CAS No: 66719-32-2
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 524707
• PubChem ID: 3017707
• Update Time: 2025-04-19

1-Octanol,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol,4,5-dimethyl-
• 4,5-dimethyloctan-1-ol
• NS00054439
• DTXSID10985278
• 4,5-Dimethyl-1-octanol
• 66719-32-2
• 1-Octanol, 4,5-dimethyl-
• EINECS 266-459-6
• YAZ4V2CCA6
• SCHEMBL1658306

• Inchi： 1S/C10H22O/c1-4-6-9(2)10(3)7-5-8-11/h9-11H,4-8H2,1-3H3
• InChI Key： UQKHXPAWOMZBLN-UHFFFAOYSA-N
• SMILES： OCCCC(C)C(C)CCC

Computed Properties

• Exact Mass: 158.167
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8454 (estimate)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213.4°C (estimate)
• Flash Point: 87.9°C
• Refractive Index: 1.4420